Cas no 2680789-40-4 (tert-butyl N-5-bromo-4-(1,1-difluoroethyl)pyrimidin-2-ylcarbamate)

• Product Name: tert-butyl N-5-bromo-4-(1,1-difluoroethyl)pyrimidin-2-ylcarbamate
• CAS No: 2680789-40-4
• MF: C₁₁H₁₄BrF₂N₃O₂
• MW: 338.148568630219
• CID: 5623747
• PubChem ID: 165933208
• Update Time: 2025-06-08

tert-butyl N-5-bromo-4-(1,1-difluoroethyl)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[5-bromo-4-(1,1-difluoroethyl)pyrimidin-2-yl]carbamate
• EN300-28296672
• 2680789-40-4
• tert-butyl N-5-bromo-4-(1,1-difluoroethyl)pyrimidin-2-ylcarbamate

• Inchi： 1S/C11H14BrF2N3O2/c1-10(2,3)19-9(18)17-8-15-5-6(12)7(16-8)11(4,13)14/h5H,1-4H3,(H,15,16,17,18)
• InChI Key： AYSWGLWKXZEZPU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N=C1C(C)(F)F)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 337.02375g/mol
• Monoisotopic Mass: 337.02375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.1Ų

Additional information on tert-butyl N-5-bromo-4-(1,1-difluoroethyl)pyrimidin-2-ylcarbamate

Introduction to Tert-butyl N-5-bromo-4-(1,1-difluoroethyl)pyrimidin-2-ylcarbamate (CAS No. 2680789-40-4)

Tert-butyl N-5-bromo-4-(1,1-difluoroethyl)pyrimidin-2-ylcarbamate, with the CAS number 2680789-40-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrimidine class of heterocyclic aromatic organic compounds, which are widely recognized for their diverse biological activities and pharmacological properties. The presence of specific functional groups such as the tert-butyl group, the N-substituent, and the 1,1-difluoroethyl side chain makes this molecule a particularly interesting subject for research and development.

The structural features of Tert-butyl N-5-bromo-4-(1,1-difluoroethyl)pyrimidin-2-ylcarbamate contribute to its unique chemical and biological properties. The tert-butyl group enhances the lipophilicity of the molecule, which can be crucial for its absorption and distribution within biological systems. Additionally, the 5-bromo substituent on the pyrimidine ring can influence electronic properties and interactions with biological targets. The introduction of fluorine atoms in the 1,1-difluoroethyl group not only affects the metabolic stability but also can modulate binding affinity to enzymes or receptors.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced bioavailability and resistance to metabolic degradation. The incorporation of fluorine atoms into drug candidates has been shown to improve pharmacokinetic profiles, leading to more effective therapeutic outcomes. Tert-butyl N-5-bromo-4-(1,1-difluoroethyl)pyrimidin-2-ylcarbamate exemplifies this trend, as its structure incorporates multiple fluorinated moieties that could contribute to its potential as a lead compound in drug discovery.

The compound has garnered attention in academic and industrial research for its potential applications in medicinal chemistry. Pyrimidine derivatives are known for their role in various biological processes, including DNA synthesis and repair. By modifying the pyrimidine core with functional groups like bromine and difluoroethyl chains, researchers aim to develop molecules with enhanced specificity and efficacy against targeted diseases.

One of the most compelling aspects of Tert-butyl N-5-bromo-4-(1,1-difluoroethyl)pyrimidin-2-ylcarbamate is its versatility in synthetic chemistry. The presence of multiple reactive sites allows for further derivatization, enabling chemists to explore a wide range of structural analogs. This flexibility is crucial for optimizing pharmacological properties such as solubility, binding affinity, and metabolic stability. Researchers often use such compounds as starting points for structure-based drug design (SBDD) or fragment-based drug discovery (FBDD) approaches.

The development of novel therapeutic agents requires a deep understanding of both chemical synthesis and biological interactions. Tert-butyl N-5-bromo-4-(1,1-difluoroethyl)pyrimidin-2-ylcarbamate represents a promising candidate that could bridge these disciplines effectively. Its unique structural features make it an attractive scaffold for further investigation into potential therapeutic applications.

In conclusion, Tert-butyl N-5-bromo-4-(1,1-difluoroethyl)pyrimidin-2-ylcarbamate (CAS No. 2680789-40-4) is a multifaceted compound with significant potential in pharmaceutical research. Its structural complexity and functional diversity position it as a valuable asset in the quest for new drugs targeting various diseases. As research continues to uncover new applications for fluorinated pyrimidine derivatives, compounds like this one are likely to play an increasingly important role in the development of next-generation therapeutics.